Cas no 895003-97-1 (N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide structure
895003-97-1 structure
Product Name:N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
CAS No:895003-97-1
MF:C18H21N5O3S
MW:387.456042051315
CID:6509716
Update Time:2025-05-18

N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
    • N-(2-ethoxyphenyl)-2-[(7-oxo-5-propyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
    • Inchi: 1S/C18H21N5O3S/c1-3-7-12-10-15(24)20-17-21-22-18(23(12)17)27-11-16(25)19-13-8-5-6-9-14(13)26-4-2/h5-6,8-10H,3-4,7,11H2,1-2H3,(H,19,25)(H,20,21,24)
    • InChI Key: KRXIZGLYRRYSMS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1OCC)(=O)CSC1N2C(NN=1)=NC(=O)C=C2CCC

N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Pricemore >>

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Additional information on N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

Research Brief on N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS: 895003-97-1)

N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS: 895003-97-1) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound belongs to the triazolopyrimidine class and exhibits potential therapeutic properties, particularly in the modulation of specific biochemical pathways. Recent studies have explored its synthesis, pharmacological profile, and potential applications in drug development.

The compound's unique structure, featuring a triazolopyrimidine core and an ethoxyphenyl acetamide moiety, suggests its potential as a modulator of enzyme activity or receptor binding. Research has focused on its role in targeting key proteins involved in inflammatory and metabolic disorders. Preliminary in vitro studies indicate that 895003-97-1 demonstrates selective inhibition of certain kinases, which are critical in signal transduction pathways associated with disease progression.

Recent advancements in the synthesis of 895003-97-1 have improved its yield and purity, making it more accessible for further pharmacological evaluation. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that reduces side reactions and enhances scalability. This development is crucial for advancing the compound into preclinical studies, where its pharmacokinetics and toxicity profiles will be further elucidated.

In vivo studies using animal models have shown promising results for 895003-97-1 in the context of inflammatory diseases. For instance, a 2022 study demonstrated that the compound significantly reduced markers of inflammation in a murine model of rheumatoid arthritis. The mechanism of action appears to involve the downregulation of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. However, further research is needed to confirm these findings and explore its efficacy in other disease models.

Despite its potential, challenges remain in the development of 895003-97-1 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed. Recent research has begun to explore structural analogs of the compound to optimize its pharmacological properties. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications, with the aim of enhancing its therapeutic index.

In conclusion, N-(2-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide represents a promising candidate for further drug development. Its unique chemical structure and preliminary biological activity warrant continued investigation. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety and efficacy in clinical settings. The ongoing studies on this compound highlight its potential to contribute to the development of novel therapies for inflammatory and metabolic disorders.

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